![molecular formula C12H15N3O B7556783 1-(oxan-4-yl)-1H-1,3-benzodiazol-2-amine](/img/structure/B7556783.png)
1-(oxan-4-yl)-1H-1,3-benzodiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(oxan-4-yl)-1H-1,3-benzodiazol-2-amine is a chemical compound that has been of increasing interest in scientific research due to its potential applications in various fields. This compound is also known as 4-(1,3-benzodiazol-2-yl)-tetrahydrofuran or BZF-THF, and its molecular formula is C12H12N2O.
Mechanism of Action
The mechanism of action of 1-(oxan-4-yl)-1H-1,3-benzodiazol-2-amine is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. In particular, this compound has been shown to interact with GABA receptors and the serotonin transporter, which are involved in the regulation of neurotransmitter signaling in the brain.
Biochemical and Physiological Effects:
Studies have shown that 1-(oxan-4-yl)-1H-1,3-benzodiazol-2-amine can have various biochemical and physiological effects, depending on the specific application. For example, in cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neuroscience, it has been shown to modulate the release of neurotransmitters such as serotonin and dopamine, which can affect mood and behavior.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(oxan-4-yl)-1H-1,3-benzodiazol-2-amine in lab experiments is its versatility, as it can be used in various applications in different fields. Another advantage is its relatively low toxicity, which makes it a safer compound to work with compared to other chemicals. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are many potential future directions for research involving 1-(oxan-4-yl)-1H-1,3-benzodiazol-2-amine. Some of these directions include:
1. Investigating its potential as a drug candidate for the treatment of neurological disorders such as depression and anxiety.
2. Studying its potential as a modulator of neurotransmitter signaling pathways in the brain.
3. Developing new materials with unique properties using 1-(oxan-4-yl)-1H-1,3-benzodiazol-2-amine as a building block.
4. Investigating its potential as a therapeutic agent for the treatment of cancer.
5. Exploring its potential as a tool for studying the structure and function of GABA receptors and the serotonin transporter.
In conclusion, 1-(oxan-4-yl)-1H-1,3-benzodiazol-2-amine is a versatile chemical compound that has potential applications in various fields. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and limitations.
Synthesis Methods
The synthesis of 1-(oxan-4-yl)-1H-1,3-benzodiazol-2-amine can be achieved through a multi-step process involving the reaction of various reagents. One of the most common methods for synthesizing this compound is through the reaction of 2-amino-1,3-benzodiazole with tetrahydrofuran in the presence of a base such as sodium hydride.
Scientific Research Applications
1-(oxan-4-yl)-1H-1,3-benzodiazol-2-amine has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders. In neuroscience, it has been studied for its potential role in modulating neurotransmitter signaling pathways. In materials science, it has been investigated for its potential use in the development of new materials with unique properties.
properties
IUPAC Name |
1-(oxan-4-yl)benzimidazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O/c13-12-14-10-3-1-2-4-11(10)15(12)9-5-7-16-8-6-9/h1-4,9H,5-8H2,(H2,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRQXEZXRRXMPOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1N2C3=CC=CC=C3N=C2N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(oxan-4-yl)-1H-1,3-benzodiazol-2-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.